![molecular formula C12H14O3 B055847 Methyl 2-(hydroxy(p-tolyl)methyl)acrylate CAS No. 115240-91-0](/img/structure/B55847.png)
Methyl 2-(hydroxy(p-tolyl)methyl)acrylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-(hydroxy(p-tolyl)methyl)acrylate, also known as MHPMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. MHPMA is a derivative of acrylic acid and is synthesized using a specific method that involves the reaction of p-tolualdehyde and methyl acrylate.
Scientific Research Applications
Methyl 2-(hydroxy(p-tolyl)methyl)acrylate has various potential applications in scientific research, including its use as a monomer in the synthesis of polymers, as a starting material for the preparation of pharmaceuticals, and as a reagent in organic synthesis. This compound can also be used as a ligand in coordination chemistry, where it can form complexes with metal ions. Additionally, this compound has been studied for its potential use in the development of drug delivery systems and as a precursor for the synthesis of biologically active compounds.
Mechanism of Action
The mechanism of action of Methyl 2-(hydroxy(p-tolyl)methyl)acrylate is not fully understood, but it is believed to act as a reactive intermediate in various chemical reactions. This compound can undergo polymerization reactions to form polymers, which can have various properties such as elasticity, strength, and thermal stability. This compound can also undergo reactions with other compounds to form new chemical compounds, which can have potential applications in various fields.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it is known that this compound can cause irritation to the skin, eyes, and respiratory tract if it is inhaled or comes into contact with these areas. This compound is also a potential allergen and can cause allergic reactions in sensitive individuals.
Advantages and Limitations for Lab Experiments
Methyl 2-(hydroxy(p-tolyl)methyl)acrylate has several advantages for use in lab experiments, including its high purity, stability, and ease of handling. This compound can also be easily synthesized using a simple and straightforward method. However, one limitation of using this compound in lab experiments is its potential toxicity and irritancy, which requires careful handling and disposal procedures.
Future Directions
There are several future directions for the research and development of Methyl 2-(hydroxy(p-tolyl)methyl)acrylate. One potential direction is the synthesis of new this compound derivatives with improved properties for use in various applications such as drug delivery and materials science. Another direction is the study of the mechanism of action of this compound and its potential applications in various chemical reactions. Additionally, the development of new methods for the synthesis and purification of this compound could lead to improved efficiency and cost-effectiveness in its use.
Synthesis Methods
The synthesis of Methyl 2-(hydroxy(p-tolyl)methyl)acrylate involves the reaction of p-tolualdehyde and methyl acrylate in the presence of a base catalyst such as sodium hydroxide. The reaction proceeds through a condensation reaction, where the aldehyde group of p-tolualdehyde reacts with the carbonyl group of methyl acrylate to form a carbon-carbon double bond. The resulting product is this compound, which can be purified and isolated using various methods such as distillation, recrystallization, or chromatography.
Properties
115240-91-0 | |
Molecular Formula |
C12H14O3 |
Molecular Weight |
206.24 g/mol |
IUPAC Name |
methyl 2-[hydroxy-(4-methylphenyl)methyl]prop-2-enoate |
InChI |
InChI=1S/C12H14O3/c1-8-4-6-10(7-5-8)11(13)9(2)12(14)15-3/h4-7,11,13H,2H2,1,3H3 |
InChI Key |
HCEAAUGYFOIOEH-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(C(=C)C(=O)OC)O |
Canonical SMILES |
CC1=CC=C(C=C1)C(C(=C)C(=O)OC)O |
synonyms |
2-(HYDROXY-P-TOLYL-METHYL)-ACRYLIC ACID METHYL ESTER |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.